Cas no 305852-65-7 (2,4-diethyl 3-methyl-5-2-(morpholin-4-yl)acetamidothiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 3-methyl-5-2-(morpholin-4-yl)acetamidothiophene-2,4-dicarboxylate
• CAS No: 305852-65-7
• MF: C₁₇H₂₄N₂O₆S
• MW: 384.447263717651
• CID: 5866442
• PubChem ID: 1070145
• Update Time: 2025-05-23

2,4-diethyl 3-methyl-5-2-(morpholin-4-yl)acetamidothiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 3-methyl-5-(2-morpholinoacetamido)thiophene-2,4-dicarboxylate
• 2,4-Thiophenedicarboxylic acid, 3-methyl-5-[[2-(4-morpholinyl)acetyl]amino]-, 2,4-diethyl ester
• 305852-65-7
• CBDivE_002706
• diethyl 3-methyl-5-[(2-morpholin-4-ylacetyl)amino]thiophene-2,4-dicarboxylate
• CCG-9728
• Z46180387
• CBMicro_022400
• 2,4-DIETHYL 3-METHYL-5-[2-(MORPHOLIN-4-YL)ACETAMIDO]THIOPHENE-2,4-DICARBOXYLATE
• BIM-0022376.P001
• AKOS000422462
• F0239-1006
• 2,4-diethyl 3-methyl-5-2-(morpholin-4-yl)acetamidothiophene-2,4-dicarboxylate

• Inchi： 1S/C17H24N2O6S/c1-4-24-16(21)13-11(3)14(17(22)25-5-2)26-15(13)18-12(20)10-19-6-8-23-9-7-19/h4-10H2,1-3H3,(H,18,20)
• InChI Key： GGKFHNAZOCDMFA-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(CN2CCOCC2)=O)=C(C(OCC)=O)C=1C

Computed Properties

• Exact Mass: 384.13550766g/mol
• Monoisotopic Mass: 384.13550766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 545.0±50.0 °C(Predicted)
• pka: 13.12±0.70(Predicted)

Additional information on 2,4-diethyl 3-methyl-5-2-(morpholin-4-yl)acetamidothiophene-2,4-dicarboxylate

Introduction to 2,4-diethyl 3-methyl-5-2-(morpholin-4-yl)acetamidothiophene-2,4-dicarboxylate (CAS No. 305852-65-7) and Its Emerging Applications in Chemical Biology

2,4-diethyl 3-methyl-5-2-(morpholin-4-yl)acetamidothiophene-2,4-dicarboxylate, identified by the CAS number 305852-65-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique molecular architecture and potential biological activities. This compound belongs to the thiophene derivatives class, which is well-known for its diverse pharmacological properties and applications in drug discovery. The presence of multiple functional groups, including ethyl, methyl, morpholine, and carboxylate moieties, contributes to its versatile reactivity and biological relevance.

The morpholin-4-yl substituent in the molecule is particularly noteworthy, as morpholine derivatives are frequently employed in medicinal chemistry due to their ability to enhance solubility, improve metabolic stability, and modulate biological targets. In recent years, thiophene-based compounds have been extensively studied for their roles in antimicrobial, anti-inflammatory, and anticancer therapies. The specific arrangement of the acetamido group at the 3-position of the thiophene ring further enhances the compound's potential as a bioactive scaffold.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. Studies suggest that 2,4-diethyl 3-methyl-5-2-(morpholin-4-yl)acetamidothiophene-2,4-dicarboxylate may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and cancer progression. The di-carboxylate functionality at the 2 and 4 positions of the thiophene ring not only influences the compound's solubility but also provides multiple sites for post-synthetic modifications, allowing for further optimization of its pharmacological properties.

In vitro studies have begun to explore the potential of this compound as a lead candidate for therapeutic intervention. Initial assays have shown promising results in modulating pathways associated with oxidative stress and inflammation. The ethyl and methyl substituents at the 2 and 4 positions are thought to contribute to steric hindrance, which may enhance binding specificity to target proteins. Additionally, the morpholine moiety has been observed to improve pharmacokinetic profiles by increasing bioavailability and reducing rapid metabolism.

The synthesis of 2,4-diethyl 3-methyl-5-2-(morpholin-4-yl)acetamidothiophene-2,4-dicarboxylate presents a challenge due to its complex structure. However, modern synthetic methodologies have enabled more efficient routes to this compound compared to traditional approaches. Advances in catalytic processes and green chemistry principles have allowed for more sustainable production methods without compromising yield or purity. These innovations are crucial for scaling up synthesis while maintaining cost-effectiveness for future clinical trials.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel bioactive compounds like 305852-65-7. Predictive models can analyze large datasets of chemical structures and their biological activities to identify promising candidates for further investigation. This high-throughput approach has significantly reduced the time required from discovery to clinical development.

The potential applications of 2,4-diethyl 3-methyl-5-2-(morpholin-4-yl)acetamidothiophene-2,4-dicarboxylate extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and material science due to its structural versatility. For instance, derivatives of this compound may exhibit herbicidal or fungicidal properties when incorporated into crop protection agents. Furthermore, its unique electronic properties make it a candidate for organic semiconductors used in electronic devices.

The regulatory landscape for novel compounds like 305852-65-7 continues to evolve with an emphasis on safety and efficacy before commercialization. Preclinical studies are essential to evaluate potential toxicities and side effects before human trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated faster regulatory approvals by providing comprehensive data packages.

The future direction of research on this compound includes exploring its role in precision medicine approaches tailored to individual patient profiles based on genetic or molecular markers. Personalized treatment strategies could leverage the unique interactions between morpholin-4-yl containing drugs like this one with specific disease biomarkers.

In conclusion,305852-65-7, or 2,4-diethyl 3-methyl-5-2(morpholin-4-yl)acetamidothiophene-2,4-dicarboxylate, represents a significant advancement in chemical biology with broad applications across multiple disciplines. Its complex structure offers numerous opportunities for therapeutic development while posing challenges that drive innovation in synthetic chemistry and drug design.